1-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-10-4-5-14(6-11(10)2)20-9-13(8-16(20)21)17(22)18-15-7-12(3)23-19-15/h4-7,13H,8-9H2,1-3H3,(H,18,19,22)
• InChI Key: DHJJXRNRRAYCAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NC3=NOC(=C3)C)C
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

1-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-5-oxo-3-pyrrolidinecarboxamide, also known as DPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DPI is a pyrrolidinecarboxamide derivative that has been synthesized using various methods.

Mechanism of Action

1-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-5-oxo-3-pyrrolidinecarboxamide exerts its biological effects by inhibiting the activity of MMPs. MMPs are enzymes that play a key role in various physiological processes such as tissue remodeling, wound healing, and angiogenesis. However, overexpression of MMPs has been implicated in various pathological conditions such as cancer metastasis, arthritis, and cardiovascular diseases. This compound inhibits MMP activity by binding to the active site of the enzyme and preventing it from cleaving its substrate.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of various MMPs, including MMP-2, MMP-9, and MMP-13. In vivo studies have shown that this compound can reduce tumor growth and metastasis in animal models of cancer. This compound has also been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its specificity towards MMPs. This allows researchers to selectively target MMP activity without affecting other physiological processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for research on 1-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-5-oxo-3-pyrrolidinecarboxamide. One area of interest is the development of more potent and selective MMP inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential of this compound as an anti-cancer agent in clinical trials. Additionally, the use of this compound in combination with other anti-cancer agents is an area of potential research. Finally, the development of more effective methods for delivering this compound to target tissues is an area of ongoing research.

Synthesis Methods

1-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-5-oxo-3-pyrrolidinecarboxamide can be synthesized using various methods. One of the most common methods is the reaction of 3,4-dimethylphenylacetic acid with 5-methyl-3-isoxazolecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with pyrrolidine-2,5-dione to yield this compound.

Scientific Research Applications

1-(3,4-dimethylphenyl)-N-(5-methyl-3-isoxazolyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its potential as an anti-inflammatory and analgesic agent. It has also been studied as a potential anti-cancer agent due to its ability to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a key role in cancer metastasis.